Cas no 15026-14-9 (Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))
15026-14-9 structure
Product Name:Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
CAS No:15026-14-9
MF:C10H11N5O2S
MW:265.291639566422
CID:229887
PubChem ID:268996
Update Time:2025-04-19
Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
- [2-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-4-yl]methanol
- [4-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-2-yl]methanol
- 9-(2,3-anhydro-4-thiopentofuranosyl)-9h-purin-6-amine
- AC1L6LH9
- AC1Q4X8N
- AR-1H4917
- NSC109514
- NSC-109514
- DTXSID60296467
- 15026-14-9
-
- Inchi: 1S/C10H11N5O2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(17-7)4(1-16)18-10/h2-4,6-7,10,16H,1H2,(H2,11,12,13)
- InChI Key: QGABKQMGVHTWHC-UHFFFAOYSA-N
- SMILES: S1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)O2
Computed Properties
- Exact Mass: 265.06353
- Monoisotopic Mass: 265.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 128Ų
Experimental Properties
- Density: 2.21
- Boiling Point: 627.1°Cat760mmHg
- Flash Point: 333.1°C
- Refractive Index: 2.097
- PSA: 102.38
- LogP: 0.36340
Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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